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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Bromobenzyl alcohol (CAS No. 873-75-6). The information is intended to support laboratory

safety protocols and risk assessments in research and development settings.

Chemical and Physical Properties
4-Bromobenzyl alcohol is a white to off-white crystalline solid.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7H7BrO [2]

Molecular Weight 187.03 g/mol [3]

Melting Point 75-77 °C [2][4]

Boiling Point 267.8 °C at 760 mmHg [2]

Flash Point 115.7 °C [2]

Density 1.565 g/cm³ [2]

Water Solubility 2200 mg/L at 20 °C [1]

Solubility in other solvents
Soluble in dioxane, ethanol,

and acetone.[5]

Hazard Identification and Classification
4-Bromobenzyl alcohol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Hazard Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][6]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[1][6]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

3

H412: Harmful to

aquatic life with long

lasting effects

[1][7]

Signal Word: Warning[7]
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NFPA Health Hazard: 2 - Intense or continued exposure could cause temporary incapacitation

or possible residual injury unless prompt medical attention is given.[6]

Note: No quantitative data for acute toxicity (e.g., LD50, LC50) is readily available for 4-
Bromobenzyl alcohol.[8] The toxicological properties have not been fully investigated.[8]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

PPE Type Specification Reference(s)

Eye Protection
Chemical safety goggles or a

face shield.
[6][8]

Hand Protection Protective gloves. [5][6]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

exposure.

[6][8]

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection. A NIOSH/MSHA or

European Standard EN 149

approved full-facepiece airline

respirator in positive pressure

mode with emergency escape

provisions may be required.

[6][8]

3.2. Engineering Controls
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Control Description Reference(s)

Ventilation

Use only outdoors or in a well-

ventilated area. Ensure good

ventilation of the work station.

[6][8]

Safety Equipment

Emergency eye wash

fountains and safety showers

should be available in the

immediate vicinity of any

potential exposure.

[6]

3.3. Handling Procedures

Avoid breathing dust, mist, or spray.[6][8]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[6]

Avoid contact with skin and eyes.[6]

Avoid dust formation.[8]

3.4. Storage Conditions

Store in a well-ventilated place.[6][8]

Keep container tightly closed.[6][8]

Store in a dry, cool place.[8]

Store locked up.[6]

Incompatible Materials: Acids, acid anhydrides, acid chlorides, strong bases, and strong

oxidizing agents.[6][8]

Emergency Procedures
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4.1. First Aid Measures

Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[6][8]

Skin Contact

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

Take off contaminated clothing

and wash it before reuse.

[6][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[6][8]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Get

medical advice/attention if

symptoms occur.

[6][8]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Alcohol-resistant foam, carbon dioxide, dry powder, or water

spray.[6]
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Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[6][8]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6][8]

4.3. Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Avoid

breathing dust. Use personal protective equipment as required.[6][8]

Environmental Precautions: Should not be released into the environment.[8]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[8]

Experimental Protocol: Selective Oxidation of 4-
Bromobenzyl Alcohol
The following is a protocol for the copper/TEMPO-catalyzed aerobic oxidation of 4-
bromobenzyl alcohol to 4-bromobenzaldehyde, adapted from a literature procedure.[9] This

transformation is a common application of 4-bromobenzyl alcohol in organic synthesis.

Materials:

4-Bromobenzyl alcohol

Acetonitrile

Copper(I) bromide (CuBr)

2,2'-bipyridyl (bpy)

(2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)

N-methylimidazole (NMI)

Pentane
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Saturated aqueous sodium bicarbonate

Water

Brine

Anhydrous magnesium sulfate

Silica gel

Procedure:

Dissolve 4-bromobenzyl alcohol in acetonitrile in a round-bottomed flask equipped with a

magnetic stir bar.

To the solution, add solid copper(I) bromide (~5 mol%). The solution will turn from colorless

to pale green.[9]

Add 2,2'-bipyridyl (~5 mol%) and TEMPO (~5 mol%). The solution will turn a deep red-

brown.[9]

Add N-methylimidazole (~10 mol%) dropwise. The color will fade to a lighter red-brown.[9]

Stir the reaction mixture vigorously at room temperature, open to the ambient air.

The reaction is complete when the color changes from red-brown to a turbid green, signifying

the complete consumption of the benzyl alcohol (typically 30-60 minutes).[9]

Quench the reaction by adding saturated aqueous sodium bicarbonate.

Extract the aqueous layer with pentane. The organic layer will be pale pink, and the aqueous

layer will be blue.[9]

Separate the layers and extract the aqueous layer again with pentane.

Combine the organic layers, wash with water, and then with brine.[9]
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude 4-bromobenzaldehyde can be purified by column chromatography on silica gel.[9]

Visualizations
The following diagrams illustrate key logical relationships and workflows for the safe handling

and use of 4-Bromobenzyl alcohol.

Hazard Identification

4-Bromobenzyl Alcohol

Skin & Eye Irritant
(H315, H319)

Respiratory Irritant
(H335)

Aquatic Hazard
(H412)

Click to download full resolution via product page

Caption: Hazard identification for 4-Bromobenzyl alcohol.
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Safe Handling Workflow

Assess Risks

Select & Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
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Handle with Care
(Avoid dust, contact, and inhalation)

Store Properly
(Cool, dry, well-ventilated,
away from incompatibles)

Dispose of Waste Correctly

Click to download full resolution via product page

Caption: General workflow for safely handling 4-Bromobenzyl alcohol.
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Emergency Response Logic

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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